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Cat. No.: B591086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 1-Octen-3-ol-d3, a

deuterated analog of the volatile organic compound 1-Octen-3-ol. This guide is intended for

researchers in various fields, including neuroscience, entomology, and microbiology, who are

interested in utilizing this isotopically labeled compound in their studies.

Introduction to 1-Octen-3-ol and its Deuterated
Analog
1-Octen-3-ol is a naturally occurring secondary alcohol found in various plants, fungi, and even

in human breath and sweat.[1] It is a well-known attractant for many species of biting insects,

including mosquitoes.[1] Beyond its role as a semiochemical, research has indicated its

potential involvement in neurological processes and its antimicrobial properties.

The deuterated form, 1-Octen-3-ol-d3, is a valuable tool for researchers as the deuterium

labels provide a means to trace the molecule in biological systems using techniques such as

mass spectrometry. This allows for more precise quantification and metabolic studies.

Commercial Suppliers of 1-Octen-3-ol-d3
The availability of high-purity 1-Octen-3-ol-d3 is crucial for research purposes. Currently,

MedChemExpress is a known commercial supplier of this deuterated compound. While many

suppliers offer the non-deuterated form, sourcing of the deuterated analog is more specialized.
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Purity
Available
Quantities

MedChemExpres

s
Oct-1-en-3-ol-d3 HY-W010410S >98% Custom

It is important to note that while major suppliers like Cayman Chemical, Santa Cruz

Biotechnology, and Sigma-Aldrich offer a wide range of research chemicals, their primary

listings are for the non-deuterated 1-Octen-3-ol.[2][3][4] Toronto Research Chemicals is another

potential source for deuterated compounds, though a specific listing for 1-Octen-3-ol-d3 was

not readily available at the time of this guide's compilation.

Research Applications and Biological Activity
1-Octen-3-ol has been the subject of numerous studies, revealing its diverse biological

activities. The use of 1-Octen-3-ol-d3 can significantly enhance the precision of such research.

Neurodegenerative Research
Studies have suggested a potential link between 1-Octen-3-ol and neurodegenerative

processes. Research has shown that this compound can disrupt dopamine homeostasis,

indicating its potential as an environmental factor in parkinsonism.[1] The use of 1-Octen-3-ol-

d3 in these studies would allow for a more accurate determination of its uptake, distribution,

and metabolism within the brain.

Insect Behavior and Control
As a potent insect attractant, 1-Octen-3-ol is a key molecule in the study of insect olfaction and

behavior. It is often used in traps to monitor and control mosquito populations. Deuterated

standards like 1-Octen-3-ol-d3 are invaluable in pharmacokinetic studies in insects, helping to

understand how the compound is processed and how it interacts with olfactory receptors.

Antimicrobial Properties
1-Octen-3-ol has demonstrated antimicrobial activity against various bacteria and fungi. This

has led to research into its potential use as a natural antimicrobial agent. Isotope-labeled
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studies with 1-Octen-3-ol-d3 can aid in elucidating its mechanism of action and its fate in

microbial systems.

Experimental Protocols
Detailed experimental protocols are essential for reproducible research. Below is a generalized

workflow for a typical experiment involving 1-Octen-3-ol. The use of 1-Octen-3-ol-d3 would be

integrated into such a protocol for tracer studies.

General Experimental Workflow for In Vitro Studies

Preparation of 1-Octen-3-ol(-d3) Stock Solution

Treatment of Cells with 1-Octen-3-ol(-d3)

Cell Culture Maintenance
(e.g., neuronal cell lines, insect olfactory neurons)

Incubation under Controlled Conditions

Analysis of Cellular Response

Data Collection and Interpretation
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Caption: A generalized workflow for in vitro experiments using 1-Octen-3-ol or its deuterated

analog.

Signaling Pathway Involvement
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Research suggests that 1-Octen-3-ol may exert its biological effects through various signaling

pathways. A key area of investigation is its impact on dopaminergic signaling.

Putative Signaling Pathway for 1-Octen-3-ol in
Dopaminergic Neurons

1-Octen-3-ol
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Click to download full resolution via product page

Caption: A putative signaling pathway illustrating the inhibitory effect of 1-Octen-3-ol on

dopamine transport and packaging.

This guide provides a foundational understanding of 1-Octen-3-ol-d3 for research purposes. As

a specialized deuterated compound, its sourcing requires careful consideration of suppliers

who specialize in isotopically labeled molecules. The research applications are broad, and the

use of this deuterated analog will undoubtedly contribute to more precise and impactful

scientific discoveries. Researchers are encouraged to consult the primary literature for detailed

experimental protocols and to directly contact suppliers for the most up-to-date product

specifications and availability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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